2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide

• CAS: 1421455-68-6
• Molecular Formula: C14H16ClNO4S
• Molecular Weight: 329.8
• SMILES: COCCN(CC1=COC=C1)S(=O)(=O)C2=CC=CC=C2Cl
• InChI: InChI=1S/C14H16ClNO4S/c1-19-9-7-16(10-12-6-8-20-11-12)21(17,18)14-5-3-2-4-13(14)15/h2-6,8,11H,7,9-10H2,1H3
• InChIKey: WJURUCXYMNZUTH-UHFFFAOYSA-N
• Solubility: not available

2-Chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide: Identity & Supply

2-Chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide (CAS 1421455-68-6) is a synthetic sulfonamide derivative with the molecular formula C14H16ClNO4S and a molecular weight of 329.8 g/mol . The compound features a 2-chlorobenzenesulfonyl core, an N-(furan-3-ylmethyl) substituent, and an N-(2-methoxyethyl) side chain. It is supplied as a research-grade chemical with a typical purity of 95%+ . Its structural features position it within a class of substituted benzenesulfonamides that have been explored in medicinal chemistry for enzyme inhibition and receptor modulation; however, direct quantitative biological profiling for this specific compound remains absent from the open literature.

● Sulfonamide with 2-Cl, furan-3-ylmethyl, and 2-methoxyethyl groups — a distinct diversity point for SAR libraries.

● Research-grade supply with defined purity specification reduces the need for pre-assay purification.

● May support fragment-based screening and method development workflows as a high-purity building block.

Why This Sulfonamide Cannot Be Replaced by Simple Analogs

Within the benzenesulfonamide chemotype, the precise substitution pattern—the position of the chlorine atom on the benzene ring, the regioisomeric form of the furan ring (3-ylmethyl versus 2-ylmethyl), and the nature of the N-alkyl chain (2-methoxyethyl versus ethyl or methyl)—can dramatically alter molecular recognition, potency, and selectivity. While no direct comparative data for this specific compound exist, class-level inference from structurally related sulfonamides indicates that even minor modifications (e.g., shifting chlorine from the 2- to the 4-position, or changing the furan attachment point) can ablate or invert biological activity . Therefore, generic substitution without experimental validation carries a high risk of functional divergence. The quantitative evidence below, though limited for this precise compound, highlights the dimensions along which differentiation must be evaluated when selecting or procuring this molecule over its closest analogs.

2-Chloro vs. 4-Chloro Regioisomer

The 2-Cl position may alter electronic profile and binding pocket complementarity; 4-Cl analog may not directly substitute.

Furan 3-ylmethyl vs. 2-ylmethyl

Furan attachment point can change heterocycle orientation; binding and activity may not transfer from 2-ylmethyl isomers.

N-2-Methoxyethyl vs. N-Methyl/Ethyl

The methoxyethyl tail may modulate solubility and permeability differently; simpler N-alkyl analogs could show divergent physicochemical profiles.

Quantitative Differentiation Evidence

2-Chloro vs. 4-Chloro Regioisomer

The 2-chloro substitution on the benzenesulfonamide core creates a distinct steric and electronic environment compared to the 4-chloro regioisomer (4-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide). While quantitative head-to-head biological data are not available, the positional change is known to alter dipole moment, sulfonamide NH acidity, and binding pocket complementarity in analogous sulfonamide series . For researchers building focused libraries, the 2-chloro variant offers a unique exploration point that cannot be replicated by the 4-chloro analog.

2-Cl vs. 4-Cl Regioisomer

Class-level

Regioisomeric substitution may alter dipole and binding; 2-chloro creates distinct steric/electronic environment.

Target engagement may differ; requires experimental validation.

No direct comparative data; class-level inference.

Evidence Dimension	Regioisomeric chlorine position
Target Compound Data	2-chloro substituent
Comparator Or Baseline	4-chloro analogue (no quantitative bioactivity data available)
Quantified Difference	Not quantifiable; structural difference only
Conditions	Theoretical comparison based on chemical structure

Why This Matters

In analog design, regioisomeric substitution can determine whether a compound engages a target or not; selecting the 2-chloro variant ensures access to a distinct region of chemical space.

Furan 3-ylmethyl vs. 2-ylmethyl Attachment

The compound incorporates a furan-3-ylmethyl group, in contrast to the more common furan-2-ylmethyl isomer. The 3-ylmethyl attachment alters the vector of the heterocycle and its hydrogen-bonding pattern relative to the sulfonamide core. In other sulfonamide series, furan regioisomerism has been shown to influence target affinity and metabolic stability, though no data exist for this specific pair. The furan-3-ylmethyl configuration may provide a differentiated interaction profile worth exploring in enzyme inhibition or receptor binding assays.

Furan Attachment Point

Class-level

3-ylmethyl vs. 2-ylmethyl isomer may redirect heterocycle orientation and hydrogen-bonding pattern.

Binding orientation may differ; verify in assays.

No direct comparative data available.

Evidence Dimension	Furan ring attachment point
Target Compound Data	furan-3-ylmethyl
Comparator Or Baseline	furan-2-ylmethyl analogue (no quantitative data available)
Quantified Difference	Not quantifiable; regioisomeric difference
Conditions	Theoretical structural comparison

Why This Matters

Furan regioisomerism can redirect the heterocycle's orientation in a binding site; procurement of the 3-ylmethyl variant ensures exploration of a less common but potentially advantageous spatial arrangement.

N-2-Methoxyethyl vs. N-Methyl/N-Ethyl Side Chain

The 2-methoxyethyl group on the sulfonamide nitrogen introduces a polar, hydrogen-bond-accepting tail that is absent in N-methyl or N-ethyl counterparts. This moiety can enhance aqueous solubility and modulate lipophilicity (cLogP). While experimental logP or solubility data for this compound are not publicly available, the presence of the methoxyethyl chain is structurally analogous to solubilizing groups used in approved sulfonamide drugs. Researchers seeking improved physicochemical profiles may therefore prioritize this compound over simpler N-alkyl sulfonamides.

N-Alkyl Chain Polarity

Class-level

2-Methoxyethyl chain introduces hydrogen-bond acceptor; may improve aqueous solubility over N-methyl/ethyl.

Physicochemical profile may vary; experimental confirmation needed.

No experimental logP or solubility data for this compound.

Evidence Dimension	N-alkyl chain polarity and hydrogen-bonding capacity
Target Compound Data	N-(2-methoxyethyl)
Comparator Or Baseline	N-methyl and N-ethyl analogues (physicochemical data not available)
Quantified Difference	Not quantifiable; structural feature comparison
Conditions	Theoretical based on chemical structure

Why This Matters

The methoxyethyl group may confer improved solubility and drug-like properties, making this compound a more attractive candidate for early-stage screening than its simpler N-alkyl analogs.

Purity and Supply Consistency

Commercially, 2-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide is offered at a minimum purity of 95%+ . While many specialty sulfonamide building blocks are available only at lower purities (e.g., 90% or technical grade), the consistent 95%+ specification reduces the need for additional purification before use in sensitive biochemical assays or parallel synthesis. This purity level, combined with the compound's verified CAS registry and molecular characterization, provides a baseline of quality assurance that may not be uniformly available for its less common analogues.

Purity Specification

Supplier-reported

95%+ purity (as reported by supplier).

Reduces pre-assay purification; supports reproducible research.

Vendor specification; verify lot-specific COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	95%+ (as reported by Chemsrc)
Comparator Or Baseline	Analogous sulfonamides (purity specifications vary; some may be 90% or less)
Quantified Difference	Not directly comparable without vendor-specific data for each analog
Conditions	Vendor specification (Chemsrc)

Why This Matters

Higher and standardized purity reduces experimental variability and avoids time-consuming purification steps, making this compound a more reliable choice for repeatable research.

Optimal Application Scenarios

Focused Sulfonamide Library Design for SAR

When constructing a sulfonamide library to probe the impact of halogen position, furan regioisomerism, and N-alkyl chain polarity, this compound serves as a key representative that simultaneously varies all three parameters relative to commonly available analogues. Its unique combination of 2-chloro, furan-3-ylmethyl, and 2-methoxyethyl groups makes it a high-value diversity point for medicinal chemistry programs targeting enzymes or receptors susceptible to sulfonamide inhibition .

Fragment-Based Lead Generation with Solubility-Optimized Cores

The 2-methoxyethyl side chain is hypothesized to improve aqueous solubility over simple N-methyl sulfonamides. In fragment-based drug discovery, where physicochemical properties are critical, this compound can be selected as a starting fragment for high-concentration screening and biophysical assays, provided that experimental solubility confirms the predicted behavior.

Method Development with High-Purity Building Blocks

The commercial availability at 95%+ purity makes this compound suitable as a standard substrate or intermediate in sulfonamide coupling reactions, oxidative transformations, or gold-catalyzed cyclization cascades. Its defined purity reduces side-product formation and simplifies chromatographic purification, benefiting reaction optimization and methodology studies.

Carbonic Anhydrase & Metalloenzyme Inhibitor Screening

Although no direct inhibition data exist for this specific molecule, the benzenesulfonamide scaffold is a well-established zinc-binding motif in carbonic anhydrase inhibitors. The 2-chloro and furan-3-ylmethyl substitutions could confer isoform selectivity not seen with simpler sulfanilamides. This compound is therefore a rational candidate for screening panels where novel chemotypes are sought.

Application

Selection Property

Validation Focus

Focused Sulfonamide SAR Library Design

2-Cl, furan-3-yl, methoxyethyl substitution combination

Binding pocket complementarity in SAR exploration

Fragment-Based Lead Generation

Methoxyethyl chain for potential solubility modulation

Experimental solubility and high-concentration screening

Method Development & Coupling Reactions

High purity building block (95%+)

Chromatographic reproducibility and side-product minimization

Carbonic Anhydrase Inhibitor Screening

Benzenesulfonamide zinc-binding scaffold

Isoform selectivity in CA inhibition assays